3-Nitro-N'-[(E)-[5-(4-nitrophenyl)furan-2-YL]methylidene]benzohydrazide

• Molecular Formula: C18H12N4O6
• Molecular Weight: 380.3 g/mol
• IUPAC Name: 3-nitro-N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]benzamide
• InChI: InChI=1S/C18H12N4O6/c23-18(13-2-1-3-15(10-13)22(26)27)20-19-11-16-8-9-17(28-16)12-4-6-14(7-5-12)21(24)25/h1-11H,(H,20,23)/b19-11+
• InChI Key: FENMZZJBQJKTTF-YBFXNURJSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)N/N=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

3-Nitro-N’-[(E)-[5-(4-nitrophenyl)furan-2-YL]methylidene]benzohydrazide is a complex organic compound that belongs to the class of furan derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The presence of both nitro and furan groups in the molecule contributes to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Nitro-N’-[(E)-[5-(4-nitrophenyl)furan-2-YL]methylidene]benzohydrazide typically involves the condensation of 3-nitrobenzohydrazide with 5-(4-nitrophenyl)furfural. The reaction is carried out in an appropriate solvent, such as ethanol, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

3-Nitro-N’-[(E)-[5-(4-nitrophenyl)furan-2-YL]methylidene]benzohydrazide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The furan ring can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Amino derivatives of the original compound.

Reduction: Corresponding amines.

Substitution: Halogenated or nitrated derivatives of the furan ring.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-Nitro-N’-[(E)-[5-(4-nitrophenyl)furan-2-YL]methylidene]benzohydrazide involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to cytotoxic effects. The furan ring can participate in binding interactions with enzymes, inhibiting their activity and disrupting cellular processes .

Comparison with Similar Compounds

Similar Compounds

5-(4-Nitrophenyl)furfural: Shares the furan and nitro groups but lacks the benzohydrazide moiety.

3-Nitrobenzohydrazide: Contains the nitrobenzohydrazide structure but lacks the furan ring.

Nitrofurantoin: A well-known antimicrobial agent with a similar nitrofuran structure.

Uniqueness

3-Nitro-N’-[(E)-[5-(4-nitrophenyl)furan-2-YL]methylidene]benzohydrazide is unique due to the combination of the nitro, furan, and benzohydrazide groups in a single molecule.